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These application notes provide a comprehensive overview and detailed protocol for utilizing
the neuropeptide Spadin in the Novelty-Suppressed Feeding Test (NSFT), a widely used
behavioral assay for assessing anxiety- and depression-like behaviors in rodents. Spadin, a
specific blocker of the TREK-1 potassium channel, has demonstrated rapid antidepressant and
anxiolytic effects, making the NSFT a crucial test for evaluating its therapeutic potential.

Introduction

The Novelty-Suppressed Feeding Test (NSFT) is a conflict-based behavioral paradigm that
measures the latency of a food-deprived animal to approach and eat a familiar food in a novel
and potentially threatening environment.[1][2][3] This test is particularly sensitive to chronic
antidepressant treatment, which aligns with the therapeutic timeline observed in human
patients.[1][2] Spadin, a naturally derived peptide, acts by inhibiting the two-pore-domain
potassium channel TREK-1.[4][5] This channel is involved in regulating neuronal excitability,
and its inhibition is linked to antidepressant and anxiolytic-like effects.[4][6][7][8] Studies have
shown that a subchronic, 4-day treatment with Spadin significantly reduces the latency to feed
in the NSFT, demonstrating its rapid onset of action compared to traditional antidepressants
like fluoxetine.[4][9]

Mechanism of Action: Spadin and TREK-1 Signaling
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Spadin exerts its effects by blocking the TREK-1 channel.[4][5][10] In physiological conditions,
TREK-1 channels contribute to the resting membrane potential of neurons, and their activation
leads to hyperpolarization, thus reducing neuronal excitability. By inhibiting TREK-1, Spadin
leads to membrane depolarization, an increase in neuronal firing rate, and enhanced
neurotransmission, particularly in serotonergic pathways.[4][5][11][12] This modulation of
neuronal activity in brain regions associated with mood and anxiety, such as the hippocampus

and dorsal raphe nucleus, is believed to underlie its antidepressant and anxiolytic properties.[4]
[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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